Cas no 1785164-82-0 (Tert-butyl 2-(1-hydroxycyclopropyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(1-hydroxycyclopropyl)pyrrolidine-1-carboxylate
• CAS No: 1785164-82-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6016934
• PubChem ID: 84791560
• Update Time: 2025-05-20

Tert-butyl 2-(1-hydroxycyclopropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AT39411
• EN300-1880740
• 1785164-82-0
• tert-butyl 2-(1-hydroxycyclopropyl)pyrrolidine-1-carboxylate
• Tert-butyl 2-(1-hydroxycyclopropyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)13-8-4-5-9(13)12(15)6-7-12/h9,15H,4-8H2,1-3H3
• InChI Key： CJHMDFFZFTUGKN-UHFFFAOYSA-N
• SMILES： OC1(CC1)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 2-(1-hydroxycyclopropyl)pyrrolidine-1-carboxylate

Recent Advances in the Study of Tert-butyl 2-(1-hydroxycyclopropyl)pyrrolidine-1-carboxylate (CAS: 1785164-82-0)

The compound Tert-butyl 2-(1-hydroxycyclopropyl)pyrrolidine-1-carboxylate (CAS: 1785164-82-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring both pyrrolidine and cyclopropanol moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block for the synthesis of novel γ-secretase modulators. The researchers utilized the hydroxyl group of the cyclopropane ring for further functionalization, enabling the creation of a diverse library of compounds with improved blood-brain barrier penetration. The CAS: 1785164-82-0 intermediate proved crucial in maintaining the desired stereochemistry throughout the synthetic pathway.

Structural analysis of Tert-butyl 2-(1-hydroxycyclopropyl)pyrrolidine-1-carboxylate reveals interesting conformational properties. X-ray crystallography studies indicate that the cyclopropanol ring adopts a slightly puckered conformation, while the pyrrolidine ring maintains an envelope conformation. This unique spatial arrangement contributes to the compound's ability to interact with various biological targets, as reported in recent molecular docking simulations.

In the context of synthetic methodology, several research groups have developed improved protocols for the preparation of this compound. A 2024 publication in Organic Letters described a novel asymmetric synthesis route using chiral auxiliaries, achieving enantiomeric excesses greater than 98%. This advancement is particularly significant for pharmaceutical applications where stereochemical purity is critical.

The stability profile of CAS: 1785164-82-0 has been extensively studied under various conditions. Accelerated stability testing indicates that the compound remains stable at room temperature for extended periods when stored under inert atmosphere. However, the hydroxyl group shows moderate sensitivity to strong acids and oxidizing agents, requiring careful consideration during synthetic transformations.

Recent pharmacological screening has revealed promising biological activities associated with derivatives of this compound. Several analogs have shown potent activity against neurodegenerative disease targets, with IC50 values in the low micromolar range. The tert-butyloxycarbonyl (Boc) protecting group in particular has been found to contribute favorably to the compounds' pharmacokinetic properties.

Future research directions for this compound include exploration of its use in PROTAC (proteolysis targeting chimera) development and as a scaffold for covalent inhibitor design. The presence of both hydrogen bond donor and acceptor sites, along with the strained cyclopropane ring, makes it an attractive candidate for these emerging therapeutic modalities.

In conclusion, Tert-butyl 2-(1-hydroxycyclopropyl)pyrrolidine-1-carboxylate (CAS: 1785164-82-0) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and synthetic versatility continue to inspire innovative research in drug discovery and development.